Cas no 5721-91-5 (testosterone decanoate--dea*schedule iii item)

• Product Name: testosterone decanoate--dea*schedule iii item
• CAS No: 5721-91-5
• MF: C₂₉H₄₆O₃
• MW: 442.673749446869
• CID: 46118
• PubChem ID: 155143
• Update Time: 2025-08-05

testosterone decanoate--dea*schedule iii item Chemical and Physical Properties

Names and Identifiers

• testosterone decanoate--dea*schedule iii item
• Testosterone Decaonate
• TESTOSTERONE 17-N-DECANOATE
• testosterone caproate
• TESTOSTERONE DECANOATE
• 17-BETA-HYDROXY-4-ANDROSTEN-3-ONE-DECANOATE
• 17b-hydroxyandrost-4-en-3-one decanoate
• 4-ANDROSTEN-17BETA-OL-3-ONE 17-N-DECANOATE
• 4-ANDROSTEN-17-BETA-OL-3-ONE DECANOATE
• [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] decanoate
• Testosterone 17-Decanoate
• 17beta-Hydroxyandrost-4-en-3-one decanoate
• IJW60LAO6S
• Testocaps (TN)
• testosterone caprinate
• UNII-IJW60LAO6S
• Testosterone 17beta-decanoate
• EINECS 227-226-4
• CAS-5721-91-5
• TESTOSTERONE DECANOATE [EP MONOGRAPH]
• testosterone caprate
• Testosterone decanoate for system suitability, European Pharmacopoeia (EP) Reference Standard
• 5721-91-5
• NSC 26642
• Q27088963
• DTXSID5046198
• Tox21_111863
• (17beta)-3-Oxoandrost-4-en-17-yl decanoate
• Testosterone decanoate, European Pharmacopoeia (EP) Reference Standard
• NSC26642
• TESTOSTERONE DECANOATE [WHO-DD]
• NCGC00160513-01
• DS-3319
• TESTOSTERONE DECANOATE [MART.]
• 17.BETA.-HYDROXYANDROST-4-EN-3-ONE DECANOATE
• D08573
• Androst-4-en-3-one, 17-[(1-oxodecyl)oxy]-, (17.beta.)-
• 3-OXOANDROST-4-EN-17.BETA.-YL DECANOATE
• Testosterondecanoat
• NSC-26642
• Androst-4-en-3-one, 17-[(1-oxodecyl)oxy]-, (17b)-
• GTPL7630
• CHEMBL1473654
• DTXCID3026198
• Testosterone 17-Decanoate (1.0mg/ml in Acetonitrile)
• W-105480
• NS00015422
• Test Decanoate
• LBERVHLCXUMDOT-MPZZESAYSA-N
• (1S,3aS,3bR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl decanoate
• CHEBI:35000
• BCP17658
• SCHEMBL219795
• AKOS015895429

• MDL： MFCD00133847
• Inchi： 1S/C29H46O3/c1-4-5-6-7-8-9-10-11-27(31)32-26-15-14-24-23-13-12-21-20-22(30)16-18-28(21,2)25(23)17-19-29(24,26)3/h20,23-26H,4-19H2,1-3H3/t23-,24-,25-,26-,28-,29-/m0/s1
• InChI Key： LBERVHLCXUMDOT-MPZZESAYSA-N
• SMILES： O(C(CCCCCCCCC)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 442.34500
• Monoisotopic Mass: 442.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Melting Point: 38 °C
• Boiling Point: 539.2±50.0 °C at 760 mmHg
• Flash Point: 226.4±30.2 °C
• Refractive Index: 1.523
• PSA: 43.37000
• LogP: 7.57080
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

testosterone decanoate--dea*schedule iii item Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： S22-S36
• Hazardous Material Identification：
• Safety Term：S22-S36
• Risk Phrases：R20/21/22
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters
• Solvents and Organic Chemicals Organic Compounds

Additional information on testosterone decanoate--dea*schedule iii item

Testosterone Decanoate: A Comprehensive Overview

Testosterone Decanoate (CAS No. 5721-91-5) is a long-acting ester of testosterone, a hormone that plays a crucial role in the development and maintenance of male characteristics. As a Schedule III item, it is classified under controlled substances due to its potential for misuse, though it has legitimate medical applications when prescribed appropriately. This article delves into the pharmacology, clinical applications, and recent research findings related to Testosterone Decanoate.

Testosterone Decanoate is commonly administered as an intramuscular injection, offering sustained release of testosterone over several weeks. This makes it a preferred option for patients requiring long-term hormone replacement therapy (HRT). The drug works by mimicking the effects of endogenous testosterone, thereby addressing conditions such as hypogonadism, delayed puberty, and certain forms of male infertility. Recent studies have highlighted its efficacy in improving sexual function and bone density in men with low testosterone levels.

The pharmacokinetics of Testosterone Decanoate involve its gradual release from the injection site, leading to a steady increase in serum testosterone levels. This sustained release mechanism minimizes fluctuations in hormone levels, which is a significant advantage over shorter-acting testosterone formulations. Research has shown that Testosterone Decanoate achieves peak plasma concentrations within 3 to 4 days post-administration, with effects lasting up to 4 weeks. This predictable pharmacokinetic profile contributes to its widespread use in clinical practice.

One of the most notable advancements in the use of Testosterone Decanoate is its application in gender-affirming care for transgender individuals. Studies have demonstrated that it effectively facilitates masculinization by promoting muscle growth, increasing bone density, and enhancing secondary sexual characteristics. However, careful monitoring is required to mitigate potential side effects such as acne, alopecia, and hepatotoxicity.

Recent clinical trials have explored the impact of Testosterone Decanoate on mental health outcomes. Emerging evidence suggests that appropriate testosterone replacement therapy may improve mood, reduce symptoms of depression, and enhance overall quality of life in hypogonadal men. These findings underscore the importance of individualized treatment plans tailored to the patient's specific needs and medical history.

In terms of safety, Testosterone Decanoate is generally well-tolerated when used under medical supervision. However, like all anabolic steroids, it carries risks such as cardiovascular complications and hormonal imbalances if misused or overused. Regulatory bodies emphasize the need for strict adherence to prescribed dosages and regular monitoring to ensure patient safety.

The global market for testosterone replacement therapies continues to grow, driven by increasing awareness of hypogonadism and advancing treatment options. Testosterone Decanoate remains a cornerstone in this therapeutic landscape due to its proven efficacy and long-standing clinical use. Ongoing research aims to optimize delivery methods and explore novel indications for this versatile hormone analog.

In conclusion, Testosterone Decanoate (CAS No. 5721-91-5) is a vital component of modern endocrinology, offering effective treatment for a range of conditions related to testosterone deficiency. Its sustained-release profile and established safety profile make it a preferred choice for healthcare providers worldwide. As research continues to uncover new insights into its applications and mechanisms of action, Testosterone Decanoate will undoubtedly remain at the forefront of hormone replacement therapy.